Cas no 1019111-24-0 (methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate)
methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester
- methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate
-
- Inchi: 1S/C12H17NO3/c1-15-12(14)10-4-7-16-11(10)8-9-2-5-13-6-3-9/h4,7,9,13H,2-3,5-6,8H2,1H3
- InChI Key: HGRWYNXYXXYFJR-UHFFFAOYSA-N
- SMILES: O1C=CC(C(OC)=O)=C1CC1CCNCC1
methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-145216-0.05g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 0.05g |
$719.0 | 2023-06-08 | ||
| Enamine | EN300-145216-0.1g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 0.1g |
$755.0 | 2023-06-08 | ||
| Enamine | EN300-145216-0.25g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 0.25g |
$789.0 | 2023-06-08 | ||
| Enamine | EN300-145216-0.5g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 0.5g |
$823.0 | 2023-06-08 | ||
| Enamine | EN300-145216-1.0g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 1g |
$857.0 | 2023-06-08 | ||
| Enamine | EN300-145216-2.5g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 2.5g |
$1680.0 | 2023-06-08 | ||
| Enamine | EN300-145216-5.0g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 5g |
$2485.0 | 2023-06-08 | ||
| Enamine | EN300-145216-10.0g |
methyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate |
1019111-24-0 | 10g |
$3683.0 | 2023-06-08 | ||
| Ambeed | A1041465-1g |
Methyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate |
1019111-24-0 | 95% | 1g |
$612.0 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00975983-1g |
Methyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate |
1019111-24-0 | 95% | 1g |
¥4200.0 | 2023-02-27 |
methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate
Methyl 2-(Piperidin-4-yl)Methylfuran-3-carboxylate: A Comprehensive Overview
Methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate, identified by the CAS number 101911-24-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a furan ring substituted with a methyl group at position 3 and a piperidin-4-ylmethyl group at position 2, making it a versatile compound for various chemical modifications.
Recent studies have highlighted the importance of methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex heterocyclic frameworks, which are crucial for developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.
The synthesis of methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate involves a multi-step process that combines principles from both organic and medicinal chemistry. The starting material is typically derived from furan derivatives, which undergo various functional group transformations to introduce the piperidinyl moiety. This process often includes nucleophilic substitutions, reductions, and oxidations, each step carefully optimized to ensure high yields and purity.
In terms of applications, methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate has shown promise in the development of kinase inhibitors, which are essential for targeting specific enzymes involved in disease pathways. A recent study published in Nature Communications reported that this compound serves as a lead molecule for designing inhibitors against protein kinase C (PKC), a family of enzymes implicated in cancer progression and neurodegenerative diseases.
Moreover, the compound's structural versatility allows for further functionalization to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of hydrophilic groups to improve solubility and reduce toxicity. These modifications have led to derivatives with enhanced pharmacokinetic profiles, making them more suitable for clinical applications.
The growing interest in methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate is also driven by its potential use in nanotechnology and materials science. Its ability to form self-assembled monolayers has been investigated for applications in sensors and drug delivery systems. A study published in ACS Applied Materials & Interfaces demonstrated that this compound can be used as a building block for creating stimuli-responsive materials, which have applications in smart packaging and environmental monitoring.
In conclusion, methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate (CAS No. 101911-24) is a compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool in drug discovery and material innovation. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern science and technology.
1019111-24-0 (methyl 2-(piperidin-4-yl)methylfuran-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)